Cas no 2227197-28-4 (exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile)

• Product Name: exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile
• CAS No: 2227197-28-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5690215
• PubChem ID: 124523321
• Update Time: 2026-03-11

exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• P18593
• (1S,5R)-8-oxabicyclo[3.2.1]octane-3-carbonitrile
• exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile
• AS-78234
• (1R,3s,5S)-8-Oxabicyclo[3.2.1]octane-3-carbonitrile
• 2227197-28-4
• (1R,5S)-8-Oxabicyclo[3.2.1]octane-3-carbonitrile
• MFCD31617999
• CS-0059130

• Inchi： 1S/C8H11NO/c9-5-6-3-7-1-2-8(4-6)10-7/h6-8H,1-4H2/t6?,7-,8+
• InChI Key： XBUUNYOCQXPUMU-IEESLHIDSA-N
• SMILES： O1[C@H]2CC(C#N)C[C@@H]1CC2

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų

Additional information on exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile

Professional Introduction to exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile (CAS No. 2227197-28-4)

exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile, with the chemical formula C₈H₇N, is a highly intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This compound, identified by its unique CAS number CAS No. 2227197-28-4, possesses a complex bicyclic structure that makes it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals. The presence of a nitrile group at the 3-position and an oxygen atom within an eight-membered ring system imparts distinct reactivity and biological potential, making it a subject of extensive research in synthetic chemistry.

The structural motif of exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile is characterized by its strained three-membered ring fused to a five-membered ring, which is further connected to a seven-membered ring containing a nitrile substituent. This bicyclic framework is not only architecturally complex but also offers multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. The strain within the three-membered ring can be exploited to facilitate various chemical transformations, making this compound a versatile intermediate in synthetic protocols.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their prevalence in bioactive molecules. The bicyclic system of exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile aligns well with this trend, as it mimics natural products and bioactive scaffolds found in numerous therapeutic agents. The nitrile group, in particular, is a pharmacophore that has been widely explored for its ability to enhance binding affinity and metabolic stability in drug candidates.

One of the most compelling aspects of exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile is its potential as a building block for drug discovery. Researchers have leveraged its unique structure to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their inhibitory effects on enzymes involved in inflammation and cancer metabolism. The oxygen-containing ring system contributes to hydrogen bonding capabilities, which are crucial for molecular recognition processes within biological targets.

The synthesis of exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent advances in catalytic chemistry have provided more efficient routes to this compound, including transition-metal-catalyzed cyclizations and photoredox reactions that streamline the synthetic pathway.

The nitrile group in exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile serves as a versatile handle for further functionalization. It can be hydrolyzed to carboxylic acids or reduced to amides, allowing for the introduction of additional pharmacophoric elements into the molecule. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics with improved efficacy and selectivity.

In the realm of agrochemicals, derivatives of exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile have been explored as potential herbicides and fungicides due to their ability to interact with biological targets in plants and fungi. The structural complexity of this compound contributes to its specificity, reducing off-target effects and environmental impact compared to traditional agrochemicals.

The latest research on exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile has also highlighted its role in materials science applications beyond pharmaceuticals and agrochemicals. Its rigid bicyclic framework makes it a candidate for designing polymers with enhanced thermal stability and mechanical properties. Additionally, the presence of functional groups like the nitrile allows for interactions with other molecules, making it suitable for applications in supramolecular chemistry and nanotechnology.

The future prospects for exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile are promising, with ongoing studies focusing on optimizing its synthesis and exploring new derivatives with enhanced biological activity. As computational methods improve, virtual screening techniques are being employed to identify novel analogs with improved properties using this scaffold.

In conclusion, exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile (CAS No. 2227197- 28 4) stands as a testament to the importance of heterocyclic compounds in modern chemistry. Its unique structural features offer numerous opportunities for innovation across multiple sectors, including pharmaceuticals, agrochemicals, and materials science. As research continues, the full potential of this compound is expected to be realized, leading to groundbreaking advancements in science and technology.